2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide

• IUPAC Name: 2-ethyl-1,3-dihydroxy-N-(pyridine-3-carbonylimino)isoindole-5-carboxamide
• InChI: InChI=1S/C17H14N4O4/c1-2-21-16(24)12-6-5-10(8-13(12)17(21)25)14(22)19-20-15(23)11-4-3-7-18-9-11/h3-9,24-25H,2H2,1H3
• InChI Key: KAEXECKBWPJSJQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C2C=CC(=CC2=C1O)C(=O)N=NC(=O)C3=CN=CC=C3)O
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide, also known as EDDPIC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDDPIC is a heterocyclic compound that belongs to the family of isoindolinecarbohydrazides.

Mechanism of Action

The mechanism of action of 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide is not fully understood, but studies have suggested that it induces apoptosis in cancer cells by activating the caspase pathway. 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has been found to have both biochemical and physiological effects. In vitro studies have shown that 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide induces apoptosis in cancer cells and inhibits the growth of bacteria and fungi. In vivo studies have shown that 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide is its unique structure, which makes it an attractive target for drug design and material science. 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has also been found to have a broad spectrum of activity against cancer cells, bacteria, and fungi. However, one of the limitations of 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for research related to 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide. One area of research is the development of new drugs based on 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide. Its unique structure and mechanism of action make it an attractive target for drug design. Another area of research is the development of new materials based on 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide. Its ability to form hydrogen bonds and its unique structure make it a potential candidate for the development of new materials with specific properties. Finally, further studies are needed to fully understand the mechanism of action of 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide involves the reaction of 3-pyridinecarboxylic acid hydrazide with 5-isoindolinecarboxylic acid anhydride in the presence of acetic anhydride and acetic acid. The reaction proceeds at a temperature of 100-110°C for 6 hours to yield 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide as a white solid.

Scientific Research Applications

2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has shown promising results as an anticancer agent, with studies indicating that it induces apoptosis in cancer cells. 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has also been found to have antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.
In drug discovery, 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has been used as a lead compound for the development of new drugs. Its unique structure and mechanism of action make it an attractive target for drug design. 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has also been used in the development of nanoparticle-based drug delivery systems.
In material science, 2-ethyl-1,3-dioxo-N'-(3-pyridinylcarbonyl)-5-isoindolinecarbohydrazide has been used as a building block for the synthesis of new materials. Its ability to form hydrogen bonds and its unique structure make it a potential candidate for the development of new materials with specific properties.